5-[4-(2-Chlorophenyl)piperazino]-7-methyl-2-phenylimidazo[1,2-a]pyrimidine

• IUPAC Name: 5-[4-(2-chlorophenyl)piperazin-1-yl]-7-methyl-2-phenylimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C23H22ClN5/c1-17-15-22(28-13-11-27(12-14-28)21-10-6-5-9-19(21)24)29-16-20(26-23(29)25-17)18-7-3-2-4-8-18/h2-10,15-16H,11-14H2,1H3
• InChI Key: MXYNGMIPFOZVCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C(=C1)N3CCN(CC3)C4=CC=CC=C4Cl)C5=CC=CC=C5
• Molecular Formula: C23H22ClN5
• Molecular Weight: 403.9 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, which are part of the compound, has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

While specific chemical reactions involving “5-[4-(2-Chlorophenyl)piperazino]-7-methyl-2-phenylimidazo[1,2-a]pyrimidine” are not mentioned in the search results, research on the synthesis of piperazines and pyrimidines, which are components of the compound, is available.

Scientific Research Applications

Medicinal Chemistry and Drug Development

CPMP’s piperazine moiety plays a crucial role in drug design. . Researchers explore CPMP derivatives for their potential as novel drugs, targeting various diseases such as cancer, neurological disorders, and infectious diseases.